alpha-Hydroxy-gamma-oxo-1,3-benzodioxole-5-butanoic acid

• CAS RN: 84609-14-3
• Molecular Formula: C11H10O6
• Molecular Weight: 238.19 g/mol
• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-hydroxy-4-oxobutanoic acid
• InChI: InChI=1S/C11H10O6/c12-7(4-8(13)11(14)15)6-1-2-9-10(3-6)17-5-16-9/h1-3,8,13H,4-5H2,(H,14,15)
• InChI Key: FHPGAVJHVGTMET-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)CC(C(=O)O)O

Description

Alpha-Hydroxy-gamma-oxo-1,3-benzodioxole-5-butanoic acid is a useful research compound. Its molecular formula is C11H10O6 and its molecular weight is 238.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality alpha-Hydroxy-gamma-oxo-1,3-benzodioxole-5-butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about alpha-Hydroxy-gamma-oxo-1,3-benzodioxole-5-butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

29.6 g (0.2 M) of glyoxylic acid, 50% in water, are heated under reduced pressure until about 80% of the water present has been eliminated; then, after cooling, 65.5 g (0.4 M) of 3', 4'-methylenedioxyacetophenone are introduced into the reaction medium. Heating is performed for 3 hours at 95° C. under reduced pressure, the residual water present being simultaneously distilled off. After the medium has been cooled, there are introduced 200 cm3 of chloroform and 400 cm3 of water containing 12 g of sodium carbonate.